Cas no 1355238-98-0 ((6-Iodopyridin-3-yl)methanamine)

• Product Name: (6-Iodopyridin-3-yl)methanamine
• CAS No: 1355238-98-0
• MF: C₆H₇IN₂
• MW: 234.037653207779
• CID: 4760476
• Update Time: 2025-05-25

(6-Iodopyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-iodopyridin-3-yl)methanamine
• (6-Iodopyridin-3-yl)methanamine

• Inchi： 1S/C6H7IN2/c7-6-2-1-5(3-8)4-9-6/h1-2,4H,3,8H2
• InChI Key： GJLUJVBIKCHHEH-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9

Additional information on (6-Iodopyridin-3-yl)methanamine

Introduction to (6-Iodopyridin-3-yl)methanamine (CAS No. 1355238-98-0)

(6-Iodopyridin-3-yl)methanamine, with the CAS number 1355238-98-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of an iodine atom at the 6-position of the pyridine ring and an amine group at the 3-position makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of (6-Iodopyridin-3-yl)methanamine consists of a pyridine core substituted with an iodine atom and an amine functional group. This configuration allows for diverse chemical modifications, making it a valuable building block in organic synthesis. The iodine atom, in particular, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents targeting various diseases. (6-Iodopyridin-3-yl)methanamine has emerged as a key intermediate in the synthesis of small-molecule inhibitors for enzymes involved in cancer, inflammation, and infectious diseases. Its ability to undergo selective modifications has enabled researchers to design molecules with high specificity and potency.

One of the most notable applications of (6-Iodopyridin-3-yl)methanamine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, researchers aim to develop drugs that can modulate these pathways and restore normal cellular function. The iodine atom in (6-Iodopyridin-3-yl)methanamine facilitates the introduction of aryl groups through cross-coupling reactions, leading to the synthesis of potent kinase inhibitors.

Furthermore, (6-Iodopyridin-3-yl)methanamine has been explored in the context of antiviral drug discovery. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes can be an effective strategy for antiviral therapy. Researchers have utilized (6-Iodopyridin-3-yl)methanamine as a precursor for synthesizing compounds that target viral proteases and polymerases. These efforts have led to the identification of several promising candidates that exhibit antiviral activity in preclinical studies.

The compound's potential extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its applications in materials science, particularly in the development of organic electronic devices. The unique electronic properties of pyridine derivatives make them suitable candidates for use in semiconductors and conductive materials. (6-Iodopyridin-3-yl)methanamine, with its halogenated pyridine core, offers interesting opportunities for designing novel materials with enhanced performance.

In conclusion, (6-Iodopyridin-3-yl)methanamine (CAS No. 1355238-98-0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features enable diverse chemical modifications, making it a valuable tool for synthesizing bioactive molecules. The ongoing research into its applications in drug development, particularly as a precursor for kinase inhibitors and antiviral agents, highlights its importance in advancing therapeutic strategies. Additionally, its potential role in materials science underscores its versatility across different scientific disciplines.